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Compound of Interest

Compound Name: iron(III)bromide

Cat. No.: B8816755 Get Quote

Audience: Researchers, scientists, and drug development professionals

This document provides a comprehensive overview of the core physicochemical properties of

iron(III) bromide (FeBr₃), also known as ferric bromide. It includes quantitative data, detailed

experimental protocols for its synthesis and characterization, and a visualization of its catalytic

activity in organic synthesis. This guide is intended to serve as a practical resource for

professionals in research and development.

Quantitative Physicochemical Data
Iron(III) bromide is a red-brown, odorless, and hygroscopic solid compound.[1][2] It is a

versatile Lewis acid catalyst used frequently in the halogenation of aromatic compounds.[1][3]

The key quantitative properties of iron(III) bromide are summarized below.

Property Value Units

Molar Mass 295.56 g/mol

Density 4.50 g/cm³

Melting Point 200 (decomposes) °C

Appearance Brown-red crystalline solid N/A

Solubility
Soluble in water, ethanol, and

ether
N/A
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Citations: Molar Mass[4][5], Density[1][2][6], Melting Point[1][3][6], Appearance[1][7],

Solubility[4][6][8][9]

Experimental Protocols
This section details the methodologies for the theoretical calculation of molar mass, the

laboratory synthesis of anhydrous iron(III) bromide, and the experimental determination of its

density.

The molar mass of a compound is the sum of the atomic masses of its constituent elements, as

found on the periodic table.[5]

Methodology:

Identify Constituent Elements: Iron(III) bromide has the chemical formula FeBr₃, indicating

one atom of iron (Fe) and three atoms of bromine (Br).

Determine Atomic Masses:

The standard atomic mass of Iron (Fe) is approximately 55.845 u.

The standard atomic mass of Bromine (Br) is approximately 79.904 u.

Calculate Total Mass: The molar mass is calculated by multiplying the atomic mass of each

element by the number of atoms of that element in the formula and summing the results.[10]

Molar Mass = (1 × Atomic Mass of Fe) + (3 × Atomic Mass of Br)

Molar Mass = (55.845) + (3 × 79.904) = 295.557 g/mol .[5]

Anhydrous iron(III) bromide can be prepared through the direct reaction of metallic iron with

elemental bromine.[1][7] This process is exothermic and requires careful handling in a

controlled environment.

Materials:

Fine iron filings or powder
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Liquid bromine (Br₂)

A reaction tube (e.g., quartz) suitable for heating

A tube furnace

Inert gas supply (e.g., nitrogen or argon)

Methodology:

System Setup: Place the iron filings in the center of the reaction tube. Position the tube

within the furnace.

Inert Atmosphere: Purge the reaction tube with a slow stream of inert gas to remove air and

moisture, as FeBr₃ is hygroscopic.[2][8]

Reaction Initiation: Gently heat the iron filings to approximately 200 °C.[9]

Bromine Introduction: Carefully introduce bromine vapor into the reaction tube by passing

the inert gas stream over liquid bromine. The direct reaction is: 2 Fe + 3 Br₂ → 2 FeBr₃.[1]

Product Collection: The synthesized iron(III) bromide will form as a red-brown solid. It can be

purified by sublimation under vacuum.[2][11]

Handling and Storage: Due to its corrosive and hygroscopic nature, the product must be

handled and stored under an inert, dry atmosphere.[2][9][11]

The density of a solid can be determined experimentally by measuring its mass and volume.

For an irregularly shaped, water-soluble solid like FeBr₃, an inert liquid displacement method is

suitable.

Materials:

Analytical balance

Graduated cylinder or pycnometer

An inert, non-polar solvent of known density in which FeBr₃ is insoluble (e.g., hexane)
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Synthesized iron(III) bromide sample

Methodology:

Mass Measurement: Accurately weigh a dry sample of iron(III) bromide using an analytical

balance. Record this as m_sample.

Initial Volume Measurement: Add a precise volume of the inert solvent to a graduated

cylinder and record this initial volume as V_initial.

Volume Displacement: Carefully add the weighed FeBr₃ sample to the graduated cylinder.

Ensure the solid is fully submerged and that no air bubbles are trapped.

Final Volume Measurement: Record the new volume of the solvent plus the submerged solid

as V_final.

Volume Calculation: The volume of the sample (V_sample) is the difference between the

final and initial volume readings: V_sample = V_final - V_initial.[12]

Density Calculation: Calculate the density (ρ) using the formula: ρ = m_sample / V_sample.

[12] The units will typically be in g/mL, which is equivalent to g/cm³.[12]

Catalytic Workflow Visualization
Iron(III) bromide is a quintessential Lewis acid, a role it plays effectively in catalyzing the

electrophilic bromination of aromatic compounds like benzene.[1][6] The Fe³⁺ center is

electron-deficient and can accept a pair of electrons from a bromine atom of a Br₂ molecule.[2]

This interaction polarizes the Br-Br bond, generating a potent electrophile ("Br⁺") that can then

attack the electron-rich benzene ring. The catalyst is regenerated at the end of the cycle,

making it a true catalyst.

The workflow below illustrates this catalytic process.
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Catalytic Cycle for Benzene Bromination
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Catalytic cycle of benzene bromination using FeBr₃.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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